molecular formula C7H6BrNaO3S B8663394 Sodium 5-bromo-2-methoxybenzenesulfinate

Sodium 5-bromo-2-methoxybenzenesulfinate

Cat. No. B8663394
M. Wt: 273.08 g/mol
InChI Key: SDMHYYCZMHXJPF-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Sodium 5-bromo-2-methoxybenzenesulfinate is a useful research compound. Its molecular formula is C7H6BrNaO3S and its molecular weight is 273.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sodium 5-bromo-2-methoxybenzenesulfinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sodium 5-bromo-2-methoxybenzenesulfinate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Sodium 5-bromo-2-methoxybenzenesulfinate

Molecular Formula

C7H6BrNaO3S

Molecular Weight

273.08 g/mol

IUPAC Name

sodium;5-bromo-2-methoxybenzenesulfinate

InChI

InChI=1S/C7H7BrO3S.Na/c1-11-6-3-2-5(8)4-7(6)12(9)10;/h2-4H,1H3,(H,9,10);/q;+1/p-1

InChI Key

SDMHYYCZMHXJPF-UHFFFAOYSA-M

Canonical SMILES

COC1=C(C=C(C=C1)Br)S(=O)[O-].[Na+]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Na2SO3 (1.42 g) and NaHCO3 (0.948 g) in H2O (17 ml) at 70° C. was added a solution of 5-bromo-2-methoxybenzene-1-sulfonyl chloride (2 g) in dioxane (17 ml) dropwise. The reaction mixture was stirred at 70° C. for 80 minutes and cooled to room temperature. The solvent was removed under vacuum to yield sodium 5-bromo-2-methoxybenzenesulfinate as white solid. The solid was placed under high vacuum overnight and used without further purification.
Quantity
1.42 g
Type
reactant
Reaction Step One
Quantity
0.948 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
17 mL
Type
solvent
Reaction Step One
Quantity
17 mL
Type
solvent
Reaction Step One

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